Cas no 70967-96-3 (L-Phenylalaninamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-)

• Product name: L-Phenylalaninamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• CAS No: 70967-96-3
• MF: C₃₁H₃₈N₆O₉
• MW: 638.668227672577
• CID: 546323

L-Phenylalaninamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• L-Phenylalaninamide, N-(4-methoxy-1,4-dioxobutyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-

• Inchi： 1S/C31H38N6O9/c1-19(33-26(38)15-16-27(39)46-3)29(41)34-20(2)30(42)35-17-7-10-24(35)31(43)36(22-11-13-23(14-12-22)37(44)45)25(28(32)40)18-21-8-5-4-6-9-21/h4-6,8-9,11-14,19-20,24-25H,7,10,15-18H2,1-3H3,(H2,32,40)(H,33,38)(H,34,41)/t19-,20-,24-,25-/m0/s1
• InChI Key： VAOIBVBXOYYRRD-WNLYKICVSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=CC=C1)N(C(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCC(OC)=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 638.27024

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 1025.7±65.0 °C(Predicted)
• PSA: 206.15
• pka: 13.33±0.20(Predicted)